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Compound of Interest

Compound Name: ATTO 565 cadaverine

Cat. No.: B12377854 Get Quote

For researchers, scientists, and drug development professionals, ensuring proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of ATTO 565 cadaverine, a fluorescent marker commonly used in life sciences.

I. Immediate Safety and Handling
While ATTO 565 cadaverine is not classified as a hazardous substance according to

Regulation (EC) No. 1272/2008, it is crucial to handle it with care, adhering to good laboratory

practices. The cadaverine component, 1,5-diaminopentane, is a combustible liquid that can

cause severe skin burns and eye damage and is harmful if swallowed or in contact with skin.

Therefore, appropriate personal protective equipment (PPE) should always be worn.

Personal Protective Equipment (PPE) Requirements:

PPE Item Specification

Eye Protection Safety glasses or goggles

Hand Protection Nitrile or other chemical-resistant gloves

Body Protection Laboratory coat

II. Proper Disposal Procedures
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The recommended disposal route for ATTO 565 cadaverine and associated waste is through

your institution's Environmental Health and Safety (EHS) office. Do not dispose of ATTO 565
cadaverine or its waste down the drain.

Step-by-Step Disposal Protocol:

Waste Segregation: All materials contaminated with ATTO 565 cadaverine, including

unused product, solutions, and labware (e.g., pipette tips, tubes, gloves), must be

segregated as chemical waste.

Waste Collection:

Solid Waste: Collect all solid waste in a designated, clearly labeled, and sealed hazardous

waste container.

Liquid Waste: Collect all liquid waste containing ATTO 565 cadaverine in a separate,

sealed, and clearly labeled hazardous waste container.

Labeling: Label the waste containers with "Hazardous Waste," the full chemical name "ATTO
565 cadaverine," and any other information required by your institution.

Storage: Store the sealed waste containers in a designated, well-ventilated, and cool area,

away from incompatible materials.

EHS Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of

the chemical waste.

III. Spill and Exposure Procedures
In the event of a spill or exposure, follow these immediate steps:

Minor Spills:

Restrict access to the affected area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).
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Collect the absorbed material into a sealed, labeled container for disposal as chemical

waste.

Clean the spill area with a suitable decontamination solution.

Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

IV. Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of ATTO 565
cadaverine.
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ATTO 565 Cadaverine Disposal Workflow
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To cite this document: BenchChem. [Safe Disposal of ATTO 565 Cadaverine: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377854#atto-565-cadaverine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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